Cas no 89878-59-1 (Pyridine, 5-chloro-2-[3-(4-phenoxyphenoxy)-1-propynyl]-)

• Product Name: Pyridine, 5-chloro-2-[3-(4-phenoxyphenoxy)-1-propynyl]-
• CAS No: 89878-59-1
• MF: C₂₀H₁₄ClNO₂
• MW: 335.783664226532
• CID: 586122
• PubChem ID: 13313488
• Update Time: 2025-04-19

Pyridine, 5-chloro-2-[3-(4-phenoxyphenoxy)-1-propynyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-chloro-2-[3-(4-phenoxyphenoxy)-1-propynyl]-
• 5-chloro-2-[3-(4-phenoxyphenoxy)prop-1-ynyl]pyridine
• 5-Chloro-2-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]pyridine
• DTXSID70536422
• 89878-59-1

• Inchi： 1S/C20H14ClNO2/c21-16-8-9-17(22-15-16)5-4-14-23-18-10-12-20(13-11-18)24-19-6-2-1-3-7-19/h1-3,6-13,15H,14H2
• InChI Key： RCSIOZDQJRZGPA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#CCOC2C=CC(=CC=2)OC2C=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 335.0713064g/mol
• Monoisotopic Mass: 335.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 31.4Ų